Gallinacin-1
Description
Gallinacin-1 (Gal-1) is a β-defensin peptide first isolated from chicken heterophils, a type of leukocyte critical to avian innate immunity . It belongs to the defensin family, characterized by six conserved cysteine residues forming three intramolecular disulfide bonds (1:5, 2:4, 3:6), a structural hallmark shared among avian β-defensins . Gal-1 exhibits broad-spectrum antimicrobial activity against bacteria, fungi, and enveloped viruses, functioning via membrane disruption and immunomodulatory pathways .
Gal-1 mRNA expression is detectable in immune-related tissues (e.g., spleen, bursa of Fabricius) and can be quantified using real-time PCR methods with high sensitivity and specificity . Notably, Gal-1 has also been detected in chicken soup, though the functional implications of this remain understudied .
Properties
bioactivity |
Antibacterial, Antifungal |
|---|---|
sequence |
GRKSDCFRKSGFCAFLKCPSLTLISGKCSRFYLCCKRIW |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
Structural Insights: The disulfide bond arrangement (1:5, 2:4, 3:6) in Gal-1 is identical to that of myotoxin A from snake venom, suggesting convergent evolution in defense peptides .
Methodological Advances : RT-PCR-based quantification of Gal-1 mRNA has enabled precise studies of its role in immune regulation, revealing correlations between Gal-1 levels and vaccination efficacy in poultry .
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